Cas no 1774901-50-6 (3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxamide)

• Product Name: 3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxamide
• CAS No: 1774901-50-6
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6222976
• PubChem ID: 91675756
• Update Time: 2025-10-29

3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxamide
• AKOS025124796
• 1774901-50-6
• EN300-1461119

• Inchi： 1S/C12H13N3O/c1-8-3-5-10(6-4-8)15-7-11(12(13)16)9(2)14-15/h3-7H,1-2H3,(H2,13,16)
• InChI Key： OAPKBBIYCDNSGV-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2C=CC(C)=CC=2)N=C1C)N

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxamide

3-Methyl-1-(4-Methylphenyl)-1H-Pyrazole-4-Carboxamide: A Comprehensive Overview

3-Methyl-1-(4-Methylphenyl)-1H-Pyrazole-4-Carboxamide, identified by the CAS number 1774901-50-6, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring, including a methyl group and a carboxamide group, contribute to its unique chemical properties and biological functions.

The synthesis of 3-Methyl-1-(4-Methylphenyl)-1H-Pyrazole-4-Carboxamide involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. The compound's structure has been optimized to enhance its stability, solubility, and bioavailability, which are critical factors for its potential use in therapeutic applications.

One of the most promising areas of research involving this compound is its potential as a pharmacological agent. Studies have shown that 3-Methyl-1-(4-Methylphenyl)-1H-Pyrazole-4-Carboxamide exhibits significant activity against various disease targets, including cancer, inflammation, and neurodegenerative disorders. For instance, recent research has demonstrated its ability to inhibit key enzymes involved in tumor progression, making it a potential candidate for anticancer drug development. Additionally, its anti-inflammatory properties have been explored in preclinical models, highlighting its potential as an immunomodulatory agent.

The biological activity of this compound is closely linked to its ability to interact with specific molecular targets. Computational studies have revealed that the pyrazole ring system plays a crucial role in mediating these interactions. The methyl group and carboxamide substituents further enhance the compound's binding affinity and selectivity towards its target proteins. These findings underscore the importance of structural modifications in optimizing the pharmacological profile of pyrazole derivatives.

In terms of applications, 3-Methyl-1-(4-Methylphenyl)-1H-Pyrazole-4-Carboxamide has shown promise in various fields beyond pharmacology. For example, it has been investigated as a potential agrochemical due to its pesticidal properties. Recent studies have demonstrated its effectiveness in controlling plant pathogens and pests without causing significant harm to non-target organisms. This makes it an attractive candidate for sustainable agriculture practices.

The environmental impact of this compound is another area of interest. Researchers have evaluated its biodegradability and toxicity profiles under various conditions. Results indicate that 3-Methyl-1-(4-Methylphenyl)-1H-Pyrazole-4-Carboxamide undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. Furthermore, toxicity studies suggest that it poses minimal risks to aquatic organisms at concentrations relevant to agricultural use.

The development of analytical methods for the characterization and quantification of this compound has also been an active area of research. Advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its physical and chemical properties. These methods have provided valuable insights into the compound's stability, purity, and structural integrity.

In conclusion, 3-Methyl-1-(4-Methylphenyl)-1H-Pyrazole-4-Carboxamide, with CAS number 1774901-50-6, represents a versatile and multifunctional compound with significant potential across various industries. Its unique chemical structure, combined with recent advancements in synthetic chemistry and pharmacological research, positions it as a valuable tool for addressing pressing challenges in medicine, agriculture, and environmental science. As research continues to uncover new applications and optimize its properties, this compound is poised to make meaningful contributions to these fields.